10.1039/C4RA07144A | Al2O3–Gd2O3 double-films grown on graphene directly by H2O-assisted atomic layer deposition

Al2O3–Gd2O3 double-films grown on graphene directly by H2O-assisted atomic layer deposition

RSC Advances Pub Date: 2014-09-12 DOI: 10.1039/C4RA07144A

Abstract

We demonstrate the direct Al₂O₃–Gd₂O₃ double-films growth on graphene by H₂O-assisted atomic layer deposition (ALD) using a hexamethyl disilazane precursor {Gd[N(SiMe₃)₂]₃}. No defects are brought into graphene as shown by Raman spectra; the surface root-mean-square (RMS) roughness of the Al₂O₃–Gd₂O₃ double-films is down to 0.8 nm, comparable with the morphology of pristine graphene; the films are compact and continuous, and the relative permittivity is around 11, which indicate that H₂O-assisted ALD can prepare high quality dielectric films on graphene.

Al2O3–Gd2O3 double-films grown on graphene directly by H2O-assisted atomic layer deposition

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